6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine

• Molecular Formula: C9H11ClN2O
• Molecular Weight: 198.65 g/mol
• IUPAC Name: 6-chloro-2-(cyclopropylmethoxy)pyridin-3-amine
• InChI: InChI=1S/C9H11ClN2O/c10-8-4-3-7(11)9(12-8)13-5-6-1-2-6/h3-4,6H,1-2,5,11H2
• InChI Key: LWQHIIPCVALLCV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=C(C=CC(=N2)Cl)N

Description

6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine is a pyridine derivative featuring a chlorine atom at position 6, a cyclopropylmethoxy group at position 2, and an amine group at position 3. This compound is structurally distinct due to the cyclopropylmethoxy substituent, which introduces steric bulk and enhanced lipophilicity compared to simpler alkoxy groups like methoxy or methyl. For instance, similar 6-chloropyridin-3-amine derivatives are synthesized via condensation reactions between aryl aldehydes and 2-amino-6-chloropyridine under acidic conditions . The cyclopropylmethoxy group may influence biological activity, as seen in related compounds targeting bromodomains or kinase pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine typically involves multiple steps, starting with the preparation of the pyridine core. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods

Industrial production of 6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine may involve large-scale application of the Suzuki–Miyaura coupling reaction, utilizing palladium catalysts and boron reagents. The process is optimized for high yield and purity, ensuring the compound meets the stringent requirements for research and pharmaceutical applications.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxides, while reduction may produce amines or alcohols. Substitution reactions can result in various derivatives, depending on the substituents introduced.

Scientific Research Applications

6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, influencing various biochemical processes. The exact mechanism depends on the specific application and context of its use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Comparison

The following table highlights key structural and physicochemical differences between 6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine and analogous pyridin-3-amine derivatives:

Compound Name	Substituent (Position 2)	Molecular Formula	Molecular Weight (g/mol)	Key Features
6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine	Cyclopropylmethoxy	C₉H₁₁ClN₂O	198.65 (calculated)	High lipophilicity, steric bulk
2-Chloro-6-methoxypyridin-3-amine	Methoxy	C₆H₇ClN₂O	158.59	Moderate polarity, simpler structure
6-Chloro-2-methylpyridin-3-amine	Methyl	C₆H₇ClN₂	142.45	Reduced steric hindrance
6-Methoxy-2-methylpyridin-3-amine	Methyl	C₇H₁₀N₂O	138.16	Non-halogenated, methoxy substitution

Notes:

• Structural similarity scores (e.g., 0.81 for 2-Chloro-6-methoxypyridin-3-amine vs. the target compound) highlight conserved pyridine cores but divergent substituent effects .

Data Tables

Table 1: Structural and Physicochemical Properties

Compound Name	Substituent (Position 2)	Molecular Formula	Molecular Weight (g/mol)	LogP (Predicted)
6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine	Cyclopropylmethoxy	C₉H₁₁ClN₂O	198.65	2.8
2-Chloro-6-methoxypyridin-3-amine	Methoxy	C₆H₇ClN₂O	158.59	1.2
6-Chloro-2-methylpyridin-3-amine	Methyl	C₆H₇ClN₂	142.45	1.5

Biological Activity

6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine is a compound of increasing interest in pharmacological research due to its potential biological activities, particularly in antimicrobial and anticancer applications. This article reviews the biological activity of this compound, synthesizing findings from various studies and highlighting its mechanisms of action, structure-activity relationships, and potential therapeutic applications.

Chemical Structure and Properties

6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine features a pyridine ring substituted with a chlorine atom and a cyclopropylmethoxy group. This unique structure contributes to its distinct biological properties, influencing its interaction with various molecular targets.

The biological activity of 6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine is primarily attributed to its ability to interact with specific enzymes and receptors. The compound may inhibit certain metabolic pathways by binding to active sites on these proteins, thereby modulating their activity:

• Enzyme Inhibition : It has been suggested that the compound can inhibit enzymes involved in critical metabolic processes, leading to potential therapeutic effects against various diseases.
• Receptor Modulation : The compound may also act as a modulator of receptor activity, influencing signaling pathways that are crucial for cellular functions.

Antimicrobial Activity

Research indicates that 6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine exhibits significant antimicrobial properties. A study evaluating various derivatives of pyridin-2-yl-amines found that several compounds demonstrated moderate antibacterial and antifungal activities. Notably, compounds derived from this structure showed promising results against specific microbial strains:

Compound	Activity	Microbial Strain
6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine	Moderate	E. coli
6-Chloro-pyridin derivatives	Significant	Staphylococcus aureus
Other derivatives	Variable	Candida albicans

The findings suggest that while the compound's activity is not as potent as standard antibiotics, it still holds promise for further development in antimicrobial therapies .

Anticancer Potential

In addition to its antimicrobial properties, 6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine has been investigated for its anticancer potential. Studies have shown that it may induce apoptosis in cancer cells through various mechanisms:

• Cell Cycle Arrest : The compound can cause cell cycle arrest at specific phases, preventing cancer cells from proliferating.
• Apoptotic Pathways Activation : It may activate intrinsic apoptotic pathways, leading to programmed cell death in tumor cells.

Case Studies

Several case studies have explored the efficacy of 6-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine in different biological contexts:

• Study on Antimicrobial Efficacy : A recent study evaluated the compound's effectiveness against multi-drug resistant bacterial strains. Results indicated a moderate inhibitory effect, suggesting potential as an adjunct therapy in treating infections caused by resistant pathogens .
• Cancer Cell Line Studies : In vitro studies using various cancer cell lines demonstrated that the compound could reduce cell viability significantly compared to controls. This suggests its potential as a lead compound for developing new anticancer agents .